Cas no 1330286-49-1 (H-HoLeu-OH hydrochloride)

• Product name: H-HoLeu-OH hydrochloride
• CAS No: 1330286-49-1
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD06795775
• CID: 3042867
• PubChem ID: 56777131

H-HoLeu-OH hydrochloride Chemical and Physical Properties

Names and Identifiers

• H-HoLeu-OH HCl
• (S)-2-Amino-5-methylhexanoic acid hydrochloride
• (2S)-2-amino-5-methylhexanoic acid;hydrochloride
• H-Holeu-OH hydrochloride
• 7177AH
• (S)-2-Amino-5-methylhexanoic Acid HCl
• E84259
• 5-methyl-L-norleucine hydrochloride
• (S)-2-Amino-5-methylhexanoicacidhydrochloride
• EN300-1726360
• (2S)-2-AMINO-5-METHYLHEXANOIC ACID HYDROCHLORIDE
• MFCD06795775
• H-HoLeu-OH(hydrochloride)
• SCHEMBL20361639
• BS-30657
• 1330286-49-1
• H-HoLeu-OH hydrochloride

• MDL： MFCD06795775
• Inchi： 1S/C7H15NO2.ClH/c1-5(2)3-4-6(8)7(9)10;/h5-6H,3-4,8H2,1-2H3,(H,9,10);1H/t6-;/m0./s1
• InChI Key： FQKANUHWZITUKA-RGMNGODLSA-N
• SMILES： Cl.OC([C@H](CCC(C)C)N)=O

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Additional information on H-HoLeu-OH hydrochloride

Comprehensive Overview of H-HoLeu-OH hydrochloride (CAS No. 1330286-49-1): Properties, Applications, and Research Insights

H-HoLeu-OH hydrochloride (CAS No. 1330286-49-1) is a specialized amino acid derivative widely utilized in peptide synthesis, pharmaceutical research, and biochemical studies. This compound, chemically known as N-Hydroxy-L-leucine hydrochloride, has garnered significant attention due to its unique structural properties and versatility in drug discovery and proteomics. Researchers and industry professionals frequently search for terms like "H-HoLeu-OH HCl solubility", "CAS 1330286-49-1 supplier", and "HoLeu derivative applications", reflecting its growing relevance in scientific workflows.

The molecular structure of H-HoLeu-OH hydrochloride features a hydroxyl-modified leucine backbone, which enhances its reactivity in solid-phase peptide synthesis (SPPS). This characteristic makes it invaluable for constructing peptide-based therapeutics, such as antimicrobial peptides and hormone analogs. Recent trends in precision medicine and personalized therapeutics have further driven demand for high-purity amino acid building blocks like this compound. Common queries like "H-HoLeu-OH stability" and "CAS 1330286-49-1 NMR data" highlight the need for detailed technical specifications.

In the context of green chemistry advancements, H-HoLeu-OH hydrochloride aligns with the push for sustainable synthesis methods. Its compatibility with water-based reactions and low-toxicity profiles addresses concerns about environmental impact in pharmaceutical manufacturing. Industry forums frequently discuss topics like "biodegradable peptide reagents" and "CAS 1330286-49-1 eco-friendly alternatives", underscoring its role in modern green biotechnology initiatives.

From a quality control perspective, H-HoLeu-OH hydrochloride requires stringent analytical validation to ensure batch-to-batch consistency. Techniques such as HPLC purity testing and mass spectrometry are critical for verifying its chemical identity (CAS No. 1330286-49-1). Laboratories often search for "H-HoLeu-OH HCl analytical standards" or "spectral data for CAS 1330286-49-1", emphasizing the need for reliable reference materials in quality assurance protocols.

Emerging applications in neuroscience research have also spotlighted H-HoLeu-OH hydrochloride as a potential modulator of neurotransmitter pathways. Studies exploring its interactions with G-protein-coupled receptors (GPCRs) correlate with rising searches for "peptide neuromodulators" and "CAS 1330286-49-1 neuroactive properties". This intersection of peptide chemistry and neurobiology exemplifies the compound's multidisciplinary significance.

For procurement specialists, understanding the supply chain dynamics of H-HoLeu-OH hydrochloride is essential. Keywords like "CAS 1330286-49-1 bulk pricing" and "GMP-grade HoLeu derivatives" reflect commercial considerations. The compound's stability under controlled storage conditions (e.g., -20°C, anhydrous environments) is another frequently discussed topic, particularly for long-term research projects requiring reproducible results.

In summary, H-HoLeu-OH hydrochloride (CAS No. 1330286-49-1) represents a critical tool for advancing peptide science and biopharmaceutical innovation. Its adaptability across drug development, material science, and academic research ensures its continued prominence in scientific literature and industrial applications. As AI-driven molecular design gains traction, compounds like this will likely play pivotal roles in next-generation therapeutic discovery pipelines.